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Compound of Interest

Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305

For researchers and scientists engaged in drug discovery and development, the quality and
purity of starting materials are paramount. 1-Boc-homopiperazine (tert-butyl 1,4-diazepane-1-
carboxylate) is a critical building block in the synthesis of a wide array of pharmacologically
active compounds. Its unique structural features make it an essential intermediate in the
development of novel therapeutics. This technical guide provides an in-depth overview of high-
purity 1-Boc-homopiperazine, including a comparative analysis of suppliers, detailed
experimental protocols for its application, and visualizations of relevant chemical and biological

pathways.

Supplier and Specification Overview

The selection of a reliable supplier for high-purity 1-Boc-homopiperazine is a crucial first step
in any research endeavor. Purity, consistency, and the availability of detailed analytical
documentation are key factors to consider. The following table summarizes the specifications of
1-Boc-homopiperazine from several reputable suppliers.
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Purity Analytical Molecular
. Product - CAS Molecular .
Supplier Specificat Method(s Weight (
Number . Number Formula
ion ) g/mol )
Chem- o 112275- C10H20N20
27725 = 98% Titration 200.28
Impex 50-0 2
Tokyo
Y Gas
Chemical 112275- C10H20N20
B6228 >08.0% Chromatog 200.28
Industry 50-0 2
raphy (GC)
(TCI)
Not
Sigma- specified 112275- C10H20N20
. 511382 98% 200.28
Aldrich on product  50-0 2
page
Not
Fisher AC437110 specified 112275- C10H20N20
o 98% 200.28
Scientific 050 on product  50-0 2
page
Not
Apollo specified 112275- C10H20N20
o OR1256 97% 200.28
Scientific on product 50-0 2
page
Not
ChemScen specified 112275- C10H20N20
CS-D0683 >98% 200.28
e on product  50-0 2
page

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) for
detailed information on purity and analytical methods used.

Experimental Protocols

1-Boc-homopiperazine is a versatile intermediate in organic synthesis. Below are detailed
methodologies for key experiments involving this compound.
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Protocol 1: Synthesis of 1-Boc-homopiperazine

This protocol describes a common method for the N-Boc protection of homopiperazine.

Materials:

Homopiperazine (1,4-diazepane)

Di-tert-butyl dicarbonate (Boc20)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3) solution
Anhydrous magnesium sulfate (MgSOQOa)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve homopiperazine (1.0 eq) in dichloromethane in a round-bottom flask.
Cool the solution to 0 °C using an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (1.0 eq) in dichloromethane to the stirred
homopiperazine solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate
solution.
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» Separate the organic layer using a separatory funnel.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to yield the crude product.

o Purify the crude product by flash column chromatography on silica gel to obtain pure 1-Boc-
homopiperazine.

Protocol 2: Buchwald-Hartwig Amination for Synthesis
of N-Aryl-homopiperazines

This protocol details the coupling of 1-Boc-homopiperazine with an aryl halide, a key step in
the synthesis of various drug candidates.[1][2]

Materials:

e 1-Boc-homopiperazine

e Aryl halide (e.qg., aryl bromide)

o Palladium catalyst (e.g., Pdz2(dba)s)
e Ligand (e.g., BINAP)

e Sodium tert-butoxide (NaOtBu)

e Anhydrous toluene

e Schlenk flask or other suitable reaction vessel for inert atmosphere chemistry

Inert gas (argon or nitrogen) supply

Procedure:

» To a Schlenk flask, add the aryl halide (1.0 eq), 1-Boc-homopiperazine (1.2 eq), sodium
tert-butoxide (1.4 eq), palladium catalyst (0.02 eq), and ligand (0.04 eq).

o Evacuate and backfill the flask with an inert gas three times.
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e Add anhydrous toluene via syringe.

e Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed
(monitor by TLC or LC-MS).

e Cool the reaction to room temperature and quench with water.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate
in vacuo.

» Purify the residue by flash column chromatography to yield the N-aryl-1-Boc-
homopiperazine product.

Visualizing Workflows and Pathways

Diagrams are essential for understanding complex experimental workflows and biological
signaling pathways.

Click to download full resolution via product page

Synthetic workflow for a bioactive molecule using 1-Boc-homopiperazine.

Derivatives of homopiperazine often act as ligands for G-protein coupled receptors (GPCRS),
such as dopamine D2 and serotonin 5-HT1A receptors.[1][2] The following diagram illustrates a
simplified, representative GPCR signaling pathway that can be modulated by such compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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